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Compound of Interest

Compound Name: K1 peptide

Cat. No.: B12370344

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the enrichment of ubiquitin remnant (K-
GG) peptides from complex biological samples using immunoaffinity purification. This
technique is crucial for identifying and quantifying thousands of ubiquitination sites, offering a
global view of this critical post-translational modification (PTM) and its role in cellular processes
and disease.

Introduction

Ubiquitination is a reversible post-translational modification where ubiquitin, a small regulatory
protein, is attached to a substrate protein. This process is central to a myriad of cellular
functions, including protein degradation, signal transduction, and DNA repair.[1][2][3] The
discovery of ubiquitin's role in protein degradation has led to a deeper understanding of
diseases like cancer and neurodegeneration.[4]

Following tryptic digestion of a ubiquitinated protein, a di-glycine (K-e-GG) remnant remains
attached to the lysine residue where ubiquitin was conjugated.[1][4] The K-GG remnant peptide
kit utilizes a specific antibody that recognizes this motif, enabling the selective enrichment of
these peptides from a complex mixture.[1][5] Subsequent analysis by liquid chromatography-
tandem mass spectrometry (LC-MS/MS) allows for the identification and quantification of
ubiquitination sites across the proteome.[5][6]
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Quantitative Data Summary

The following table summarizes the performance of K-GG remnant peptide enrichment,
highlighting the efficiency of different antibody formats.

. . . Number of K-GG
Kit/Antibody Type Protein Input . . Reference
Peptides Identified

Classic K-GG
Antibody (Agarose 1mg ~3,000 [4]
Beads)

PTMScan® HS (High

e ) Not specified Higher than classic [2][4]
Sensitivity) Kit
PTMScan® from
-~ 599 non-redundant
HCT116 cells Not specified ] [51[7]
sites
(untreated)
PTMScan® from
- 599 non-redundant
HCT116 cells Not specified ] [51[7]
sites
(+MG132)

Signaling Pathway

The ubiquitin-proteasome pathway is a fundamental process for protein degradation and
regulation in eukaryotic cells. It involves a three-step enzymatic cascade (E1, E2, and E3) that
covalently attaches ubiquitin to target proteins. Polyubiquitinated proteins are then recognized
and degraded by the 26S proteasome.
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Sample Preparation

1. Cell Lysis & Protein Extraction
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;
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\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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